Cas no 6641-12-9 (Phenol,2-[(cyclohexylamino)methyl]-4,6-dimethyl-,hydrochloride (1:1))

• Product Name: Phenol,2-[(cyclohexylamino)methyl]-4,6-dimethyl-,hydrochloride (1:1)
• CAS No: 6641-12-9
• MF: C₁₅H₂₄ClNO
• MW: 269.810163497925
• CID: 528536
• PubChem ID: 54605424
• Update Time: 2025-04-19

Phenol,2-[(cyclohexylamino)methyl]-4,6-dimethyl-,hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Phenol,2-[(cyclohexylamino)methyl]-4,6-dimethyl-,hydrochloride (1:1)
• NSC-48433
• 2-[(Cyclohexylamino)methyl]-4,6-dimethylphenol--hydrogen chloride (1/1)
• DTXSID60714030
• 6641-12-9
• NSC48433

• Inchi： 1S/C15H23NO.ClH/c1-11-8-12(2)15(17)13(9-11)10-16-14-6-4-3-5-7-14;/h8-9,14,16-17H,3-7,10H2,1-2H3;1H
• InChI Key： KRDZAZGTJIGLAO-UHFFFAOYSA-N
• SMILES： Cl.OC1C(C)=CC(C)=CC=1CNC1CCCCC1

Computed Properties

• Exact Mass: 233.17809
• Monoisotopic Mass: 269.155
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3A^2

Experimental Properties

• Density: 1.04
• Boiling Point: 361.9°Cat760mmHg
• Flash Point: 101°C
• Refractive Index: 1.552
• PSA: 32.26